Cas no 180802-86-2 (6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)-)

6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)- structure
180802-86-2 structure
Product Name:6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)-
CAS No:180802-86-2
MF:C12H16N2
MW:188.268842697144
CID:113545
PubChem ID:53422617
Update Time:2025-04-18

6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)- Chemical and Physical Properties

Names and Identifiers

    • 6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-, (6R)-
    • 10,10-DIMETHYL-4-AZA-TRICYCLO[7.1.1.0 (2,7)]UNDECA-2,4,6-TRIEN-5-YLAMINE
    • 6,8-Methanoisoquinolin-3-amine,5,6,7,8-tetrahydro-7,7-dimethyl-,(6R)
    • 10,10-dimethyl-4-azatricyclo[7.1.1.02,7]undeca-2,4,6-trien-5-amine
    • 7,7-Dimethyl-5,6,7,8-tetrahydro-6,8-methanoisoquinolin-3-amine
    • DTXSID80698121
    • 180802-86-2
    • (9R)-10,10-dimethyl-4-azatricyclo[7.1.1.0(2),]undeca-2(7),3,5-trien-5-amine
    • Inchi: 1S/C12H16N2/c1-12(2)8-3-7-4-11(13)14-6-9(7)10(12)5-8/h4,6,8,10H,3,5H2,1-2H3,(H2,13,14)
    • InChI Key: DSKNEBHLQADPLT-UHFFFAOYSA-N
    • SMILES: N1C(=CC2=C(C=1)C1CC(C2)C1(C)C)N

Computed Properties

  • Exact Mass: 188.13100
  • Monoisotopic Mass: 188.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 38.91000
  • LogP: 2.93080
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